molecular formula C39H73NO5 B15281454 [1,1'-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate

[1,1'-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate

Cat. No.: B15281454
M. Wt: 636.0 g/mol
InChI Key: NBEOFPSSSHXAPS-UHFFFAOYSA-N
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Description

[1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate is a complex organic compound with a unique structure that combines cyclohexane rings and a long aliphatic chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate typically involves multiple steps. The process begins with the preparation of the cyclohexane rings, followed by the introduction of the aliphatic chain and the amino group. Common reagents used in these reactions include cyclohexanone, nonanol, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods like chromatography may be employed to achieve the desired quality.

Chemical Reactions Analysis

Types of Reactions

[1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are optimized based on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while reduction may produce alkanes or amines.

Scientific Research Applications

Chemistry

In chemistry, [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biology, this compound may be used in studies related to cell membrane interactions due to its amphiphilic nature. It can also serve as a model compound for understanding the behavior of similar molecules in biological systems.

Medicine

In medicine, [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate may have potential applications as a drug delivery agent or as a therapeutic compound itself. Its ability to interact with biological membranes makes it a candidate for further investigation.

Industry

In industry, this compound can be used in the formulation of specialty chemicals, such as surfactants or lubricants. Its unique properties may also make it suitable for use in advanced materials.

Mechanism of Action

The mechanism of action of [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate involves its interaction with molecular targets such as cell membranes or specific proteins. The compound’s amphiphilic nature allows it to insert into lipid bilayers, potentially disrupting membrane integrity or modulating membrane-associated processes. Additionally, it may interact with specific receptors or enzymes, influencing cellular pathways and functions.

Comparison with Similar Compounds

Similar Compounds

  • [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(octyloxy)-8-oxooctyl)amino)octanoate
  • [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(decyloxy)-8-oxooctyl)amino)octanoate

Uniqueness

Compared to similar compounds, [1,1’-Bi(cyclohexan)]-4-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate stands out due to its specific aliphatic chain length and functional groups. These structural features may confer unique properties, such as enhanced membrane interaction or specific biological activity, making it a valuable compound for further research and application.

Properties

Molecular Formula

C39H73NO5

Molecular Weight

636.0 g/mol

IUPAC Name

nonyl 8-[[8-(4-cyclohexylcyclohexyl)oxy-8-oxooctyl]-(2-hydroxyethyl)amino]octanoate

InChI

InChI=1S/C39H73NO5/c1-2-3-4-5-6-13-21-34-44-38(42)24-17-9-7-11-19-30-40(32-33-41)31-20-12-8-10-18-25-39(43)45-37-28-26-36(27-29-37)35-22-15-14-16-23-35/h35-37,41H,2-34H2,1H3

InChI Key

NBEOFPSSSHXAPS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCOC(=O)CCCCCCCN(CCCCCCCC(=O)OC1CCC(CC1)C2CCCCC2)CCO

Origin of Product

United States

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